Cas no 18962-05-5 (4-(propan-2-yloxy)benzaldehyde)

4-(propan-2-yloxy)benzaldehyde Properties

Names and Identifiers

• 4-Isopropoxybenzaldehyde
• 4-propan-2-yloxybenzaldehyde
• 4-ISOPROPOXY-1-FORMYLBENZENE
• 4-iso-propyloxybenzaldehyde
• p-isopropoxybenzaldehyde
• p-isopropyloxy benzaldehyde
• Benzaldehyde,p-isopropoxy- (6CI,8CI)
• 4-(1-Methylethoxy)benzaldehyde
• 4-(Isopropyloxy)benzaldehyde
• 4-(Propan-2-yloxy)benzaldehyde
• 4-[(1-Methylethyl)oxy]benzaldehyde
• NSC 69072
• p-(Isopropyloxy)benzaldehyde
• AKOS 226-45
• AKOS BC-2523
• AKOS B000275
• ASISCHEM R42745
• BUTTPARK 32\08-27
• 4-Isopropoxybenzaldehyde,98%
• Benzaldehyde, 4-(1-methylethoxy)-
• 4-iso-Propoxybenzaldehyde
• WDANSDASCKBVKH-UHFFFAOYSA-N
• 4-(Propan-2-Yl-Oxy)Benzaldehyde
• 4-(methylethoxy)benzaldehyde
• NSC69072
• PubChem9651
• 4-isopropoxy-benzaldehyde
• 4-isopropyloxy benzaldehyde
• S
• ALDH1A3-IN-3
• EN300-39747
• HY-W017186
• DTXSID50290510
• FT-0646973
• DS-14340
• BB 0237064
• MFCD00052357
• F1997-0003
• AKOS000190485
• SCHEMBL384361
• Benzaldehyde,4-(1-methylethoxy)-
• SY032652
• 4-isopropoxybenzaldehyde;4-ISOPROPOXY-1-FORMYLBENZENE
• 4-(1-methylethoxy)-benzaldehyde
• W-201692
• 18962-05-5
• NS00126249
• 4-(isopropyloxy)-benzaldehyde
• CS-W017902
• CHEMBL5075900
• NSC-69072
• BDBM50585950
• I0949
• Z53833127
• 4-isopropoxybenzaldehyde, AldrichCPR
• FT-0618820
• A813335
• DTXCID80241656
• BBL028041
• STK346821
• ALBB-001159
• DB-044711
• +Expand

• MDL： MFCD00052357
• InChIKey： WDANSDASCKBVKH-UHFFFAOYSA-N
• Inchi： 1S/C10H12O2/c1-8(2)12-10-5-3-9(7-11)4-6-10/h3-8H,1-2H3
• SMILES： O(C1C([H])=C([H])C(C([H])=O)=C([H])C=1[H])C([H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 742921

Computed Properties

• Exact Mass: 164.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 164.084
• Heavy Atom Count: 12
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.28630
• PSA: 26.30000
• Refractive Index: 1.545-1.547
• Boiling Point: 112°C/5mmHg(lit.)
• Flash Point: 113 ºC
• Color/Form: Liquid
• Solubility: Uncertain
• Sensitiveness: Air Sensitive
• Density: 1.036

4-(propan-2-yloxy)benzaldehyde Security Information

• Symbol: GHS07
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：2-8 °C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

4-(propan-2-yloxy)benzaldehyde Customs Data

• HS CODE：2912499000
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone